Cas no 524-07-2 (5-pyridoxic acid)

• Product Name: 5-pyridoxic acid
• CAS No: 524-07-2
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 936857
• PubChem ID: 440474
• Update Time: 2025-04-19

5-pyridoxic acid Chemical and Physical Properties

Names and Identifiers

• 5-pyridoxic acid
• 3-Pyridinecarboxylic acid, 5-hydroxy-4-(hydroxymethyl)-6-methyl-
• 524-07-2
• 5-hydroxy-4-(hydroxymethyl)-6-methylpyridine-3-carboxylic acid
• Q27101890
• RDF4ZG9Z7H
• 5-hydroxy-4-(hydroxymethyl)-6-methyl-3-pyridinecarboxylic acid
• CHEBI:16409
• DTXSID501177128
• 5-hydroxy-4-(hydroxymethyl)-6-methylnicotinic acid
• C04773
• UNII-RDF4ZG9Z7H
• 5PR
• SCHEMBL4405851

• Inchi： 1S/C8H9NO4/c1-4-7(11)6(3-10)5(2-9-4)8(12)13/h2,10-11H,3H2,1H3,(H,12,13)
• InChI Key： VJZTVPVXKYQRJZ-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=C(C(=O)O)C=1CO

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.48
• Boiling Point: 543.3°C at 760 mmHg
• Flash Point: 282.4°C
• Refractive Index: 1.637
• PSA: 90.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids